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Compound Focus: 3-Nitro-2-butanol

Get Quote

Storage & Handling Specifications

The table below outlines the fundamental storage conditions for 3-Nitro-2-butaneol [1] [2] [3].

Specification

Condition

Container

Environment

Temperature

Incompatible
Materials

Tightly closed container [3].

Cool, dry, and well-ventilated place [1] [3].

Store in a cool place [1].

Strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides [1]

[3].

Physical & Chemical Properties

Understanding its properties can help in planning storage and risk assessments. Key data is consolidated

below [1] [2] [3].
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Property

Value |/ Description

Physical State

Appearance

Molecular Formula

Molecular Weight

Flash Point

Density

Boiling Point

Liquid [2] [3]

Clear, slightly yellow liquid [3]
CaHoNOs [1] [2] [4]

119.12 g/mol [1] [2] [4]

91 °C (195.8 °F) - closed cup [1] [2] [3]
~1.1 g/mL at 25°C [1] [2]

55 °C at 0.7 hPa [1]

Hazards and Safety Overview

3-Nitro-2-butanol requires careful handling due to its irritant and combustible nature [1] [2].

¢ Health Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation [1] [2].

¢ Fire Hazard: Classified as a combustible liquid (Flash point of 91°C) [1] [2] [3]. Unsuitable
extinguishing media: Do NOT use water jet [1].

¢ Personal Protective Equipment (PPE): Recommended PPE includes safety glasses or goggles,

appropriate gloves, and, where risk assessment indicates, respiratory protection [1] [3].
Impervious clothing is also advised to prevent skin contact [1].

Storage & Handling Workflow

The diagram below summarizes the logical workflow for the safe storage and handling of 3-Nitro-2-

butanol.
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Storage & Handling of
3-Nitro-2-Butanol
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Frequently Asked Questions

Q1: Can 3-Nitro-2-butanol be stored in a standard chemical storage cabinet at room temperature?
Yes, it can be stored at room temperature in a well-ventilated area. The primary concerns are keeping the
container tightly sealed and storing it away from heat, sparks, and incompatible materials like strong

oxidizers and bases [1] [3].

Q2: What is the first aid measure for eye contact with 3-Nitro-2-butanol? Immediately rinse the eyes
cautiously with water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Continue rinsing and get immediate medical attention [1] [3].

Q3: Is 3-Nitro-2-butanol regulated for transport? According to the searched safety data sheets, 3-Nitro-2-
butanol is not classified as dangerous goods for transport by road (ADR/RID), sea (IMDG), or air (IATA)

[1]. However, always consult the most recent SDS for your specific region before shipping.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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